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Kovats Retention Index Data for (E)-5-Methylhept-2-ene

The following table summarizes the experimental RI values for (E)-5-Methylhept-2-ene (C8H16) on non-
polar stationary phases, as recorded in the NIST Standard Reference Database [1].

Active Phase Column Type Temperature (°C) Kovats RI Reference

Squalane Capillary 30 766.5 Sojék, Addova, et al., 2004 [1]
Squalane Capillary 40 768.0 Matukuma, 1969 [1]

Squalane Capillary 55 772.5 Lulova, Leont'eva, et al., 1975 [1]
Squalane Capillary 100 772.5 Lulova, Leont'eva, et al., 1976 [1]
Petrocol DH Capillary 30 774.4 Sojak, Addova, et al., 2004 [1]
Petrocol DH Capillary Ramp 774.0 Sojak, Kubinec, et al., 2006 [1]
Petrocol DH Capillary Ramp 775.0 Sojak, Kubinec, et al., 2006 [1]
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Experimental Protocol: GC Analysis and RI
Determination

This protocol outlines the methodology for determining the Kovats Retention Index of volatile organic

compounds like (E)-5-Methylhept-2-ene using Gas Chromatography (GC) with a non-polar capillary column
[1][2] [3].

Materials and Equipment

e Gas Chromatograph: Equipped with a flame ionization detector (FID) or mass spectrometer (MS).

¢ Column: Fused-silica capillary column with a nhon-polar stationary phase (e.g., Squalane,
Petrocol DH, or equivalent 100% dimethyl polysiloxane phase). A typical dimension is 30-60 m in
length, 0.25 mm internal diameter, and 1.0 pm film thickness [1] [2].

e Carrier Gas: High-purity Hydrogen (Hz) or Helium (He).

o Reference Standard: Analytical standard of (E)-5-Methylhept-2-ene.

¢ n-Alkane Standard Solution: A homologous series of n-alkanes (C7-C10 or as appropriate) in a
suitable solvent, prepared for the expected retention time of the target analyte.

¢ Syringe: A micro-syringe suitable for split/splitless injection.

Procedure

e Step 1: Sample Preparation

o Prepare a dilute solution of the (E)-5-Methylhept-2-ene standard in a volatile solvent like
hexane or methanol. The concentration should be suitable for the detector's linear range.
o Prepare a separate solution containing the n-alkane series.

e Step 2: Instrumental Parameters

o Oven Program: Based on the data, both isothermal and temperature-programmed methods
are applicable.
= /sothermal: Set the oven to a constant temperature between 30°C and 100°C, depending
on the application [1].
= Temperature Program: A ramp from 40°C to 300°C at 1°C/min can also be used [1].
o Injector Temperature: Typically set between 220-280°C in split or splitless mode.
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o Detector Temperature: Set according to the detector manufacturer's guidelines (e.g., 250°C

for FID).
o Carrier Gas Flow: Set a constant flow, typically 1.0-1.5 mL/min for a 0.25 mm ID column.

¢ Step 3: Data Acquisition and Analysis

o Inject 1 uL of the n-alkane standard solution. Record the retention time of each n-alkane peak.
o Inject 1 uL of the (E)-5-Methylhept-2-ene sample solution and record its retention time.
o Calculate the Kovats Retention Index using the formula: [ Rl = 100 \times \left( n + \frac{(t_x -
t n)H(t_{n+1} - t_n)} \right) ] Where:

= (t_x) =retention time of the analyte (5-Methylhept-2-ene)

= (t_n) =retention time of the n-alkane eluting before the analyte

= (t_{n+1}) = retention time of the n-alkane eluting after the analyte

= (n)=number of carbon atoms in the n-alkane (t_n)

Quality Control and Validation

¢ Reproducibility: Perform triplicate injections of both the standard and sample to ensure the precision

of retention times. The RI value should be consistent.
e System Suitability: The resolution between adjacent n-alkane peaks should be greater than 1.5.

Workflow for Retention Index Determination

The diagram below visualizes the logical workflow for determining and utilizing the Kovats Retention

Index.
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Key Applications and Notes

e Application in Complex Mixtures: This protocol and the provided RI data are particularly useful for
identifying (E)-5-Methylhept-2-ene in complex matrices such as petrochemical streams and
catalytic cracked gasoline, where it is one of many isomeric octenes [1].

e Confirmation of Identity: The Kovats Rl is a reliable, system-independent parameter. A match
between the experimentally determined RI and the reference value from a database like NIST
provides strong supporting evidence for compound identity, complementing mass spectral data [1].
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e Column Selection: For analyzing hydrocarbons like 5-Methyl-2-heptene, non-polar columns (e.g.,
methyl silicone or squalane) are recommended as they separate compounds primarily by boiling
point order [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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